Cas no 224317-64-0 (5-chloro-2-(2-propynyloxy)benzenecarbaldehyde)

5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde is a versatile aromatic aldehyde compound featuring both chloro and propynyloxy functional groups. Its molecular structure, combining an electron-withdrawing chloro substituent and an alkynyl ether linkage, makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks and pharmaceutical precursors. The propynyloxy group offers reactivity for click chemistry applications, while the aldehyde functionality enables further derivatization via condensation or nucleophilic addition reactions. This compound is well-suited for use in medicinal chemistry, agrochemical research, and materials science due to its balanced reactivity and potential as a building block for complex molecular architectures. Proper handling under inert conditions is recommended due to its sensitivity.

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde structure

224317-64-0 structure

Product Name:5-chloro-2-(2-propynyloxy)benzenecarbaldehyde

CAS No:224317-64-0

MF:C₁₀H₇ClO₂

MW:194.61438202858

MDL:MFCD03001306

CID:851077

Update Time:2026-04-29

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-(2-propynyloxy)benzenecarbaldehyde
- 5-chloro-2-prop-2-ynoxybenzaldehyde
- 5-chloro-2-(prop-2-yn-1-yloxy)benzaldehyde
- 5-chloro-2-prop-2-ynyloxy-benzaldehyde
- 5-chloro-2-propargyloxy benzaldehyde
- 5-chlorosalicylaldehyde propargyl ether
- AC1MC9Y5
- chloropropynyloxybenzenecarbaldehyde
- CTK5J0885
- SBB091801
- MDL： MFCD03001306
- Inchi： InChI=1S/C10H7ClO2/c1-2-5-13-10-4-3-9(11)6-8(10)7-12/h1,3-4,6-7H,5H2
- InChI Key： JPOACCUDQZMTSO-UHFFFAOYSA-N
- SMILES： O=CC1=CC(Cl)=CC=C1OCC#C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3

Experimental Properties

Melting Point: 74-76°C

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde Security Information

HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB156206-1 g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde; .	224317-64-0		1g	€260.30	2023-05-08
abcr	AB156206-5 g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde; .	224317-64-0		5g	€696.70	2023-05-08
abcr	AB156206-10 g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde; .	224317-64-0		10g	€1131.70	2023-05-08
Matrix Scientific	045931-500mg	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde, >95%	224317-64-0	>95%	500mg	$181.00	2023-09-11
Matrix Scientific	045931-1g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde, >95%	224317-64-0	>95%	1g	$228.00	2023-09-11
Matrix Scientific	045931-5g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde, >95%	224317-64-0	>95%	5g	$524.00	2023-09-11
TRC	C733833-50mg	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde	224317-64-0		50mg	$ 50.00	2022-06-06
TRC	C733833-100mg	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde	224317-64-0		100mg	$ 65.00	2022-06-06
TRC	C733833-500mg	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde	224317-64-0		500mg	$ 185.00	2022-06-06
abcr	AB156206-1g	5-Chloro-2-(2-propynyloxy)benzenecarbaldehyde; .	224317-64-0		1g	€260.30	2025-02-21

5-chloro-2-(2-propynyloxy)benzenecarbaldehyde Related Literature

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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

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